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Compound of Interest

Compound Name: Mefloquine Hydrochloride

Cat. No.: B1293894 Get Quote

Essential Safety and Handling Guide for
Mefloquine Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety and

logistical information for Mefloquine Hydrochloride, including personal protective equipment

(PPE), operational procedures, and disposal plans.

Chemical and Safety Data
The following tables summarize the key quantitative and safety data for Mefloquine
Hydrochloride.

Table 1: Chemical Properties
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Property Value

Chemical Name

(R, S)-(±)-α-2-piperidinyl-2,8-bis

(trifluoromethyl)-4-quinolinemethanol

hydrochloride

CAS Number 51773-92-3

Molecular Formula C17H16F6N2O·HCl

Molecular Weight 414.77 g/mol [1]

Appearance White to off-white crystalline solid[2]

Solubility
Slightly soluble in water. Soluble in ethanol,

DMSO, and dimethylformamide (DMF).[2][3]

Melting Point 250-254 °C (482-489 °F)[2]

Storage Temperature 20-25°C (68-77°F)[2] or -20°C (powder)[1]

Table 2: Hazard Information and Personal Protective Equipment (PPE)
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Hazard Category Description
Recommended Personal
Protective Equipment
(PPE)

Acute Oral Toxicity
Harmful if swallowed (Category

4).[1][2]

Engineering Controls: Use in a

well-ventilated area.[1][4] An

eyewash station and safety

shower should be accessible.

[1] Eye Protection: Safety

glasses with side-shields or

goggles.[1][2] Hand Protection:

Impermeable chemical-

resistant gloves (e.g., Nitrile).

[2][4] Double gloving is

recommended when handling

hazardous drugs.[5][6] Skin

and Body Protection: Lab coat

or protective gown.[2][4]

Gowns should be low-

permeability and have long

sleeves with tight-fitting cuffs.

[5] Respiratory Protection:

Generally not required with

adequate ventilation.[7] Use a

NIOSH/MSHA approved

respirator if dust formation is

likely or ventilation is

inadequate.[8]

Environmental Hazard
Very toxic to aquatic life with

long lasting effects.[1]

Avoid release to the

environment.[1]

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

If swallowed, call a poison center or doctor

immediately.[1] Rinse mouth with water.[1] Do

not induce vomiting.[4]

Inhalation

Move person to fresh air.[2] If not breathing, give

artificial respiration.[2] Seek medical attention if

symptoms occur.[8]

Skin Contact

Remove contaminated clothing.[9] Immediately

flush skin with copious amounts of warm water

for at least 15-20 minutes.[2][7]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.[8]

Remove contact lenses if present and easy to

do.[9] Seek medical attention.[1]

Standard Operational Workflow for Handling
Mefloquine Hydrochloride
The following diagram outlines the standard procedure for safely handling Mefloquine
Hydrochloride in a laboratory setting.
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Preparation

Handling & Experimentation

Cleanup & Disposal Emergency Procedures

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh Mefloquine HCl

Dissolve in Appropriate Solvent

Perform Experimental Procedures

Decontaminate Work Surfaces Spill Containment First Aid

Segregate & Label Waste
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Standard operational workflow for handling Mefloquine Hydrochloride.
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Safety Measures and Emergency Preparedness
This diagram illustrates the hierarchical relationship of safety controls and the necessary

actions in case of an emergency.

Emergency Response

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Gown, Goggles)

Spill Response Exposure Response

Contain Spill Remove from Exposure

Clean & Decontaminate

Dispose of Waste

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Logical relationship of safety measures and emergency procedures.

Experimental Protocols
Protocol for Preparation of a Stock Solution

Mefloquine Hydrochloride is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF).[3]
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Preparation: Perform all work in a well-ventilated area, such as a chemical fume hood.

Ensure all necessary PPE is worn.

Weighing: Accurately weigh the desired amount of Mefloquine Hydrochloride solid.

Dissolving:

To prepare a stock solution, dissolve the solid in the solvent of choice (e.g., DMSO,

ethanol, or DMF).[3]

The solubility in DMSO is approximately 20 mg/mL, and in ethanol and DMF, it is

approximately 10 mg/mL.[3]

It is recommended to purge the solvent with an inert gas before dissolving the compound.

[3]

Storage: Store the stock solution as recommended, typically at -20°C for long-term stability.

[3]

Disposal Plan
Proper disposal of Mefloquine Hydrochloride and its waste is crucial to prevent

environmental contamination.

Chemical Waste: Dispose of Mefloquine Hydrochloride and any contaminated materials as

hazardous waste.[1][2] This can be done through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4]

Contaminated Materials: Any materials that have come into contact with Mefloquine
Hydrochloride, including gloves, gowns, and labware, should be considered contaminated

and disposed of as hazardous waste.[4]

Packaging: Keep the chemical in suitable, closed containers for disposal.[4] Contaminated

packaging should be triple-rinsed (or equivalent) and offered for recycling or reconditioning,

or punctured to make it unusable before disposal in a sanitary landfill.[4]

Environmental Precautions: Do not allow the chemical to enter drains, sewer systems, or

waterways.[2][4] Discharge into the environment must be avoided.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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